Cas no 1703808-62-1 (3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile)

3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile is a versatile heterocyclic compound featuring a bromine substituent at the 3-position and a nitrile group at the 4-position of the pyrazole ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the nitrile group enhances its utility in cyclization and condensation reactions. Its stability and well-defined reactivity profile make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light.

3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile structure

1703808-62-1 structure

Product Name:3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile

CAS No:1703808-62-1

MF:C₅H₄BrN₃

MW:186.009359359741

MDL:MFCD28247084

CID:4611779

PubChem ID:84660374

Update Time:2025-05-27

3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile
- 3-Bromo-1-methylpyrazole-4-carbonitrile
- AS-53941
- SCHEMBL16654819
- SB40480
- P17317
- AKOS024062919
- 1703808-62-1
- MFCD28247084
- DB-165334
- CS-0051489
- MDL： MFCD28247084
- Inchi： 1S/C5H4BrN3/c1-9-3-4(2-7)5(6)8-9/h3H,1H3
- InChI Key： ZMOSVKIENNNZHG-UHFFFAOYSA-N
- SMILES： BrC1C(C#N)=CN(C)N=1

Computed Properties

Exact Mass: 184.95886g/mol
Monoisotopic Mass: 184.95886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 1

3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM326221-1g	3-bromo-1-methyl-1H-pyrazole-4-carbonitrile	1703808-62-1	95+%	1g	$925	2021-08-18
Chemenu	CM326221-1g	3-bromo-1-methyl-1H-pyrazole-4-carbonitrile	1703808-62-1	95%+	1g	$362	2023-02-02
abcr	AB486817-1 g	3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile; .	1703808-62-1		1g	€656.00	2022-07-29
eNovation Chemicals LLC	D573419-1G	3-bromo-1-methyl-1H-pyrazole-4-carbonitrile	1703808-62-1	97%	1g	$255	2024-07-21
eNovation Chemicals LLC	D573419-5G	3-bromo-1-methyl-1H-pyrazole-4-carbonitrile	1703808-62-1	97%	5g	$1045	2024-07-21
eNovation Chemicals LLC	D573419-10G	3-bromo-1-methyl-1H-pyrazole-4-carbonitrile	1703808-62-1	97%	10g	$1995	2024-07-21
eNovation Chemicals LLC	D573419-25G	3-bromo-1-methyl-1H-pyrazole-4-carbonitrile	1703808-62-1	97%	25g	$4790	2024-07-21
abcr	AB486817-1g	3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile; .	1703808-62-1		1g	€404.50	2024-08-02
Ambeed	A404875-100mg	3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile	1703808-62-1	97%	100mg	$104.0	2025-02-26
Ambeed	A404875-250mg	3-Bromo-1-methyl-1H-pyrazole-4-carbonitrile	1703808-62-1	97%	250mg	$205.0	2025-02-26